Cas no 906155-21-3 (N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 906155-21-3
• MF: C₁₆H₁₇F₃N₄O₃S
• MW: 402.391392469406
• CID: 6511602
• Update Time: 2025-07-16

N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• N-[[5-[2-oxo-2-(propylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C16H17F3N4O3S/c1-2-6-20-12(24)9-27-15-23-22-13(26-15)8-21-14(25)10-4-3-5-11(7-10)16(17,18)19/h3-5,7H,2,6,8-9H2,1H3,(H,20,24)(H,21,25)
• InChI Key： RXNXQZMWXFKNMG-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(=O)NCCC)O1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide

Introduction to N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide and Its Applications

N-(5-{(propylcarbamoyl)methylsulfanyl-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide

CAS No. 906155-21-3 is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known for their versatile applications in drug development and therapeutic interventions.

The molecular structure of N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a propylcarbamoyl moiety and a methylsulfanyl group within the 1,3,4-oxadiazole core suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The trifluoromethyl group in the benzamide moiety is another critical feature that enhances the compound's pharmacological properties. This group is known to improve metabolic stability and binding affinity, which are essential factors in the development of effective pharmaceutical agents. The combination of these structural elements makes N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide a compound of great interest for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide has emerged as a compound with potential applications in various therapeutic areas. Its unique chemical structure suggests that it may interact with multiple biological pathways, making it a versatile tool for drug discovery.

One of the most exciting aspects of this compound is its potential role in the development of new drugs targeting inflammation and immune responses. The oxadiazole core is known to exhibit anti-inflammatory properties, and the presence of the propylcarbamoyl and methylsulfanyl groups further enhances its ability to modulate immune pathways. This makes N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide a promising candidate for treating conditions such as arthritis and autoimmune diseases.

Additionally, the compound's structure suggests potential applications in anticancer therapy. The trifluoromethyl group is known to enhance the potency of anticancer agents by improving their bioavailability and binding affinity to target proteins. Furthermore, the oxadiazole core has been shown to exhibit inhibitory effects on various enzymes involved in cancer cell proliferation. These properties make N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide a valuable compound for further exploration in oncology research.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques allows for the introduction of specific functional groups while maintaining structural integrity. This level of precision is crucial for developing compounds with desired pharmacological properties.

In conclusion, N-(5-{(propylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 906155-21-3) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceutical agents.